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Compound of Interest

Compound Name: AZD0156

Cat. No.: B605740 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of AZD0156, a potent and selective inhibitor of Ataxia-Telangiectasia

Mutated (ATM) kinase.[1][2][3][4] Adherence to these guidelines is critical to ensure personnel

safety and environmental compliance.

AZD0156 is an orally bioavailable compound that functions as a potential chemo/radio-

sensitizing and antineoplastic agent.[3][5] It inhibits ATM kinase activity, thereby preventing

DNA damage checkpoint activation and disrupting DNA damage repair, which ultimately

induces tumor cell apoptosis.[2][3][5] Given its cytotoxic potential, all handling and disposal

procedures must be conducted with the utmost care and in accordance with institutional and

regulatory standards.

Disposal Procedures for AZD0156
Proper disposal of AZD0156 and its contaminated materials is crucial to prevent exposure and

environmental contamination. The following step-by-step procedures should be followed:

Waste Segregation:

All solid waste contaminated with AZD0156, including personal protective equipment

(PPE), weighing papers, and empty vials, should be collected in a designated, clearly

labeled hazardous waste container.
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Liquid waste, such as unused solutions or cell culture media containing AZD0156, should

be collected in a separate, sealed, and labeled hazardous waste container. Do not mix

with other solvent waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Decontamination:

Work surfaces and equipment should be decontaminated after handling AZD0156. Use a

validated decontamination procedure, typically involving a detergent solution followed by a

chemical inactivating agent approved by your EHS office.

All materials used for decontamination, such as wipes and absorbents, must be disposed

of as hazardous waste.

Waste Collection and Storage:

Hazardous waste containers should be kept closed except when adding waste.

Store waste containers in a designated, secure area away from general laboratory traffic.

This area should be well-ventilated and have secondary containment to prevent spills.

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Disposal of AZD0156 must be carried out by a licensed hazardous waste disposal

company. The primary method of disposal is typically high-temperature incineration.

Safety and Handling Data
The following table summarizes key safety and handling information for AZD0156.
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Parameter Value Source

CAS Number 1821428-35-6 [1][5]

Molecular Formula C₂₆H₃₁N₅O₃ [1][5]

Molecular Weight 461.6 g/mol [1]

Appearance Crystalline solid [1]

Storage Temperature -20°C [1][4]

Solubility Soluble in DMSO [1]

Purity ≥95% [1]

Experimental Protocols
Detailed experimental protocols involving AZD0156 can be found in various research

publications. For instance, studies on its efficacy in combination with other cancer therapies

provide insights into its handling in both in vitro and in vivo settings.[6][7] These protocols

typically involve the preparation of stock solutions in DMSO and further dilution in appropriate

cell culture media or vehicle for animal administration.[2]

AZD0156 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with AZD0156.
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Caption: Workflow for the proper segregation and disposal of AZD0156 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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